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Compound of Interest

Compound Name: N-Methylformanilide-carbonyl-13C

Cat. No.: B1626964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylformanilide-carbonyl-13C is a stable isotope-labeled derivative of N-

Methylformanilide, a versatile reagent and solvent in organic synthesis. The specific

incorporation of a carbon-13 isotope at the carbonyl position provides a powerful tool for

mechanistic studies, metabolic tracing, and quantitative analysis using mass spectrometry and

nuclear magnetic resonance (NMR) spectroscopy. This guide offers an in-depth overview of its

properties, synthesis, applications, and the experimental protocols relevant to its use in

research and development.

Physicochemical and Spectroscopic Data
The introduction of a 13C isotope at the carbonyl carbon results in a mass shift of +1 compared

to the unlabeled compound. While most physicochemical properties are comparable to the

unlabeled analogue, the key difference lies in its spectroscopic signature.
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Property Value

CAS Number 61655-07-0

Molecular Formula C₇¹³CH₉NO

Molecular Weight 136.16 g/mol

Synonyms N-Methylformanilide-1-13C

Appearance Clear, colorless to yellow liquid

Density ~1.103 g/mL at 25 °C[1]

Boiling Point 243-244 °C (for unlabeled)[2]

Melting Point 8-13 °C (for unlabeled)[2]

Flash Point 127 °C (closed cup) (for unlabeled)[3]

Isotopic Purity Typically ≥ 99 atom % 13C

Spectroscopic Information
¹³C NMR Spectroscopy: The most significant feature of N-Methylformanilide-carbonyl-13C is

the intense signal from the labeled carbonyl carbon in its ¹³C NMR spectrum. Carbonyl carbons

typically resonate in the downfield region of the spectrum, generally between 160 and 220

ppm.[4][5] The specific chemical shift is sensitive to the electronic environment. For N-
Methylformanilide-carbonyl-13C, this signal is readily distinguished and can be used for

quantitative NMR (qNMR) applications.[6]

Synthesis of N-Methylformanilide-carbonyl-13C
The synthesis of N-Methylformanilide-carbonyl-13C involves the reaction of N-methylaniline

with a ¹³C-labeled formylating agent. A common and efficient method is adapted from the

established synthesis of the unlabeled compound, substituting standard formic acid with its ¹³C-

labeled counterpart.

Experimental Protocol: Synthesis via ¹³C-Formic Acid
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This protocol is a modification of a well-established procedure for the synthesis of unlabeled N-

Methylformanilide.[7]

Materials:

N-methylaniline

¹³C-Formic acid (≥99 atom % ¹³C)

Toluene

Round-bottom flask

Distillation apparatus with a condenser

Procedure:

In a round-bottom flask equipped for distillation, combine N-methylaniline (1.0 equivalent),

¹³C-formic acid (1.0-1.2 equivalents), and toluene.

Heat the mixture to distill the toluene-water azeotrope. The removal of water drives the

reaction to completion.

Continue the distillation until no more water is collected, and the temperature of the vapor

rises to that of boiling toluene.

After cooling the reaction mixture, remove the toluene under reduced pressure.

The resulting crude N-Methylformanilide-carbonyl-13C can be purified by vacuum

distillation.
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Synthesis workflow for N-Methylformanilide-carbonyl-13C.

Applications in Research and Development
The primary utility of N-Methylformanilide-carbonyl-13C lies in its role as a tracer and a

labeled reagent in mechanistic and metabolic studies.

Mechanistic Studies of Formylation Reactions
N-Methylformanilide is a known formylating agent, particularly in Vilsmeier-Haack type

reactions when combined with reagents like phosphorus oxychloride. By using the ¹³C-labeled

version, researchers can unequivocally track the fate of the formyl group throughout a reaction

mechanism. This is crucial for distinguishing between proposed pathways and identifying key

intermediates.

A mechanistic study on the N-formylation of amines using carbon dioxide and hydrosilanes

demonstrated the formation of N-methylformanilide and provided insights into the reaction

pathways, highlighting the role of formoxysilane intermediates.[8] The use of ¹³C-labeled N-

Methylformanilide in such studies would allow for precise tracking of the carbonyl carbon.
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Use of ¹³C labeling in elucidating reaction mechanisms.

Metabolic Tracing and Flux Analysis
In drug development and metabolic research, understanding how cells process specific

chemical moieties is critical. N-Methylformanilide-carbonyl-13C can serve as a tracer to

study the metabolic fate of the N-methyl-N-phenylformamide group. When introduced to a

biological system (e.g., cell culture or in vivo models), the ¹³C label allows for the tracking of the

compound and its metabolites.[9][10][11]

Experimental Workflow for Metabolic Tracing:

Administration: Introduce N-Methylformanilide-carbonyl-13C to the biological system.

Incubation: Allow time for metabolic processes to occur.
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Extraction: Extract metabolites from the cells or tissues.

Analysis: Analyze the extracts using mass spectrometry or NMR to identify and quantify the

¹³C-labeled metabolites. The mass shift of +1 for each incorporated label makes these

species distinguishable from their unlabeled endogenous counterparts.[12]

This approach can reveal:

Pathways involved in the degradation of the compound.

Identification of downstream metabolites.

Rates of metabolic conversion (metabolic flux).[12]

Safety and Handling
The chemical properties of N-Methylformanilide-carbonyl-13C are nearly identical to those of

unlabeled N-Methylformanilide. Therefore, the same safety precautions should be observed.

Hazard Statement Precautionary Measures

H302: Harmful if swallowed[13][14]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product.[13][14]

H317: May cause an allergic skin reaction[13]

[14]

P261: Avoid breathing mist or vapors. P280:

Wear protective gloves.[13][14]

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[13]

On Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice.[13]

General: Handle in accordance with good industrial hygiene and safety practices. Use in a

well-ventilated area and wear appropriate personal protective equipment (PPE), including

gloves and safety glasses.[15][16]
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Conclusion
N-Methylformanilide-carbonyl-13C is a valuable research tool for scientists and drug

development professionals. Its specific isotopic label enables precise tracking of the formyl

group in chemical reactions and metabolic pathways. This facilitates the elucidation of complex

reaction mechanisms and provides critical insights into the metabolic fate of xenobiotics,

ultimately aiding in the development of safer and more effective chemical entities and

pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. n-methylformanilide suppliers USA [americanchemicalsuppliers.com]

2. N-Methylformanilide | 93-61-8 [chemicalbook.com]

3. N-Methylformanilide-1-13C 13C 99atom 61655-07-0 [sigmaaldrich.com]

4. 13.11 Characteristics of 13C NMR Spectroscopy - Organic Chemistry | OpenStax
[openstax.org]

5. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I [kpu.pressbooks.pub]

6. N-Methylformanilide(93-61-8) 13C NMR [m.chemicalbook.com]

7. Organic Syntheses Procedure [orgsyn.org]

8. pubs.acs.org [pubs.acs.org]

9. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC
[pmc.ncbi.nlm.nih.gov]

10. Profiling the metabolism of human cells by deep 13C labeling - PMC
[pmc.ncbi.nlm.nih.gov]

11. cancer.northwestern.edu [cancer.northwestern.edu]

12. NMR method for measuring carbon-13 isotopic enrichment of metabolites in complex
solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

13. sigmaaldrich.com [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1626964?utm_src=pdf-body
https://www.benchchem.com/product/b1626964?utm_src=pdf-custom-synthesis
https://www.americanchemicalsuppliers.com/list/search?search=n-methylformanilide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9450453.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/493139
https://openstax.org/books/organic-chemistry/pages/13-11-characteristics-of-13c-nmr-spectroscopy
https://openstax.org/books/organic-chemistry/pages/13-11-characteristics-of-13c-nmr-spectroscopy
https://kpu.pressbooks.pub/organicchemistry/chapter/6-7-13c-nmr-spectroscopy/
https://m.chemicalbook.com/SpectrumEN_93-61-8_13CNMR.htm
https://orgsyn.org/demo.aspx?prep=cv3p0590
https://pubs.acs.org/doi/10.1021/acscatal.8b03274
https://pmc.ncbi.nlm.nih.gov/articles/PMC4552607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4552607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6239935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6239935/
https://www.cancer.northwestern.edu/docs/research/metabolomics_basics.pdf
https://pubmed.ncbi.nlm.nih.gov/20459129/
https://pubmed.ncbi.nlm.nih.gov/20459129/
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/m46802
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. chemscene.com [chemscene.com]

15. fishersci.com [fishersci.com]

16. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to N-
Methylformanilide-carbonyl-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626964#n-methylformanilide-carbonyl-13c-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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